Cas no 8032-32-4 (Petroleum Ether)

• Product Name: Petroleum Ether
• CAS No: 8032-32-4
• MF: C₆H₆
• MW: 78.11184
• MDL: MFCD00081849
• CID: 48086
• Update Time: 2025-07-29

Petroleum Ether Chemical and Physical Properties

Names and Identifiers

• Petroleum Ether
• Benzin
• Canadol
• Ligroine
• naphtha petroleum
• naphtha, VM&amp
• amp
• Petroleum naphtha
• Petroleum spirits
• Varnish Makers &amp
• Painters Naphtha
• VM &amp
• M NAPHTHA
• P Naphtha
• Gasoline, premium unleaded
• LIGROIN
• Benzine (light petroleum distillate)
• Naphtha
• PetroleuM ether 40
• PetroleuM ether 60
• PetroleuM spirit
• Phosphorus pentoxide
• Petrol puriss., bp 100-140 C
• Petrol puriss., bp 90-100 C
• Petroleum (distilled: cut of distillation 100-160 degrees C)
• Ligroine Low boiling point naphtha
• Petroleum Ether, 30-75 C
• Petroleum Ether, 35-60 C
• PetroleuM Ether 60-90°
• PetroleuM Ether, B.R. 35 DEG -60 DEG C, Reagent, ACS

• MDL： MFCD00081849
• Inchi： InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H
• InChI Key： UHOVQNZJYSORNB-UHFFFAOYSA-N
• SMILES： C1C=CC=CC=1

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 193.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless transparent liquid with special odor and volatile. [1]
• Density: 0.64 g/mL at 25 °C(lit.)
• Melting Point: -40ºC
• Boiling Point: 60-80 °C(lit.)
• Flash Point: Fahrenheit: -56.2 ° f
  Celsius: -49 ° c
  
• Refractive Index: n20/D 1.363(lit.)
• Solubility: 可溶于氯仿、乙酸乙酯（微量）
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Extremely flammable. Avoid strong oxidizing agents, all sources of ignition. As a consequence of its low flashpoint, mixtures of this material with air may ignite upon contact with hot surfaces - a naked flame is not required.
• PSA: 0.00000
• LogP: 0.00000
• Merck: 14,5489
• Vapor Pressure: 25.8 psi
• Solubility: Insoluble in water, soluble in absolute ethanol, benzene, chloroform, oils, diethyl ether and other most organic solvents. [11]

Petroleum Ether Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H331,H340,H350,H370
• Warning Statement： P201,P260,P280,P301+P310,P311
• Hazardous Material transportation number：UN 3295 3
• WGK Germany：3
• Hazard Category Code： 45-46-11-38-51/53-65-67
• Safety Instruction： S16-S29-S33-S9
• RTECS：OI6180000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：I
• TSCA：Yes
• Explosive Limit：8%
• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from the oxidant
• Risk Phrases：R11
• Packing Group：I
• Safety Term：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Solvents

Additional information on Petroleum Ether

Professional Introduction to Compound with CAS No. 8032-32-4 and Product Name: Petroleum Ether

Petroleum ether, identified by the Chemical Abstracts Service Number (CAS No.) 8032-32-4, is a widely utilized solvent in the field of chemical and pharmaceutical research. This compound, derived from the fractional distillation of petroleum, is primarily recognized for its high purity and low boiling point, making it an ideal choice for various applications in laboratory settings. The versatility of Petroleum ether stems from its ability to dissolve a broad range of organic compounds, which has positioned it as a cornerstone in both academic research and industrial processes.

The chemical composition of Petroleum ether (CAS No. 8032-32-4) typically consists of a mixture of alkanes with carbon chain lengths ranging from C5 to C7. This composition ensures that the solvent exhibits a high degree of stability and minimal reactivity, which is crucial for sensitive experiments. Recent advancements in chromatography and purification techniques have further highlighted the significance of Petroleum ether in isolating and analyzing complex organic molecules.

In the realm of pharmaceutical research, Petroleum ether has been increasingly employed in the extraction and purification of natural products. Its selective solvency profile allows researchers to isolate bioactive compounds from plant extracts with high efficiency. For instance, studies have demonstrated its effectiveness in extracting essential oils and polyphenolic compounds, which are known for their therapeutic properties. The use of Petroleum ether in these processes not only enhances yield but also preserves the integrity of the target compounds.

Moreover, the application of Petroleum ether (CAS No. 8032-32-4) extends to the field of material science, where it serves as a cleaning agent for laboratory equipment and a medium for thin-film preparation. Its low surface tension and non-volatile nature make it particularly suitable for applications requiring precise control over solvent evaporation rates. This property is especially valuable in nanotechnology research, where uniform thin films are essential for fabricating advanced materials.

Recent studies have also explored the role of Petroleum ether in green chemistry initiatives. As industries strive to minimize environmental impact, the development of sustainable solvents has become a priority. Petroleum ether, with its biodegradability and low toxicity profile, aligns well with these goals. Researchers are investigating its potential as a substitute for traditional organic solvents in large-scale industrial processes, thereby reducing waste and energy consumption.

The analytical capabilities of Petroleum ether (CAS No. 8032-32-4) have been further enhanced by advancements in spectroscopic techniques. Modern instruments such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) benefit significantly from the use of pure solvents like Petroleum ether. These techniques enable researchers to elucidate molecular structures with unprecedented accuracy, contributing to breakthroughs in drug discovery and material synthesis.

In conclusion, the multifaceted applications of Petroleum ether underscore its importance in contemporary chemical research. From facilitating the extraction of bioactive compounds to enabling precise material synthesis, this compound continues to play a pivotal role across multiple disciplines. As scientific understanding evolves, it is likely that new applications for Petroleum ether will emerge, further solidifying its position as an indispensable tool in both academic and industrial settings.